Cas no 1235382-61-2 (N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1235382-61-2
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 6147493
• PubChem ID: 49682080
• Update Time: 2025-06-08

N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide
• VU0629380-1
• AKOS024489732
• N1-(2-ethoxyphenyl)-N2-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide
• N'-(2-ethoxyphenyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}ethanediamide
• F5016-1445
• N'-(2-ethoxyphenyl)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]oxamide
• 1235382-61-2

• Inchi： 1S/C20H25N5O3/c1-2-28-17-7-4-3-6-16(17)24-19(27)18(26)23-14-15-8-12-25(13-9-15)20-21-10-5-11-22-20/h3-7,10-11,15H,2,8-9,12-14H2,1H3,(H,23,26)(H,24,27)
• InChI Key： OIXDVDIVNWYLLK-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1OCC)=O)NCC1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 383.19573968g/mol
• Monoisotopic Mass: 383.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide

Research Briefing on N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS: 1235382-61-2)

In recent years, the compound N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS: 1235382-61-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route to improve scalability and reduce production costs, making it a viable candidate for further development. The compound's structure, featuring a pyrimidine ring and a piperidine moiety, suggests its potential as a modulator of protein-protein interactions or enzyme activity, which has been a focal point of current research.

Mechanistic studies have revealed that N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide exhibits selective binding affinity towards certain kinase targets, which are implicated in various disease pathways. In vitro assays have demonstrated its ability to inhibit specific kinases at nanomolar concentrations, highlighting its potency. Furthermore, molecular docking simulations have provided insights into the binding interactions, suggesting that the ethoxyphenyl and pyrimidinyl groups play critical roles in stabilizing the compound within the active site of the target proteins.

Preclinical evaluations of N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide have shown promising results in animal models of disease. For instance, in models of inflammatory disorders, the compound has demonstrated significant efficacy in reducing biomarkers of inflammation. Additionally, pharmacokinetic studies indicate favorable absorption and distribution profiles, with moderate metabolic stability. These findings support the potential of this compound as a lead candidate for further drug development.

Despite these advancements, challenges remain in the development of N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide. Issues such as off-target effects and potential toxicity need to be addressed through rigorous safety profiling. Future research directions may include structural modifications to enhance selectivity and reduce adverse effects, as well as comprehensive in vivo studies to validate its therapeutic potential. Collaborative efforts between academic and industrial researchers will be crucial in advancing this compound towards clinical trials.

In conclusion, N'-(2-ethoxyphenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide represents a promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activity make it a compelling subject for further investigation. As research progresses, this compound may pave the way for novel therapeutic interventions in diseases with high unmet medical needs.